BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for (Z)-11-
Octadecenyl Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 11(E)-Vaccenyl acetate

Cat. No.: B14804757

Product Name: (Z2)-11-Octadecenyl Acetate Synonyms: 11-cis-Vaccenyl acetate (cVA), (112)-
Octadec-11-en-1-yl acetate CAS Number: 6186-98-7[1][2] Molecular Formula: C20H3s02[1][3]
Molecular Weight: 310.51 g/mol [1][3]

Note on Isomerism: The biologically active pheromone in Drosophila melanogaster is the cis or
(2) isomer. This document pertains to (Z)-11-Octadecenyl Acetate, commonly referred to as
cis-vaccenyl acetate (cVA).

Laboratory Suppliers

A number of suppliers provide (Z)-11-Octadecenyl Acetate for research purposes, often with
high purity.
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Availability/For

Supplier Product Name  CAS Number Purity
m
(2)-11- Gram quantities
Pherobank BV octadecenyl 6186-98-7 >99% typically in stock.
acetate [1]
Supplied as a 50
Cayman 11(Z2)-Vaccenyl o
) 6186-98-7 >98% mg/ml solution in
Chemical Acetate
ethanol.[4]
] Available in
MedChemExpres  11-cis-Vaccenyl N .
6186-98-7 Not specified various
s acetate N
guantities.[5]
] Available in pure
11-cis-Vaccenyl .
TargetMol 6186-98-7 Not specified formor as a
acetate _
solution.[6]
Apollo Scientific ] Available in 5mg
] 11-cis-Vaccenyl - N
(via Not specified Not specified to 100mg

acetate

CymitQuimica) quantities.[7]

Application Notes

(2)-11-Octadecenyl Acetate (cVA) is a male-specific lipid synthesized in the ejaculatory bulb of
Drosophila melanogaster that functions as a pleiotropic pheromone, mediating a variety of
social behaviors.[8] It is transferred from males to females during copulation and influences the
behavior of both sexes.[9]

o Aggregation Behavior: cVA acts as an aggregation pheromone, attracting both males and
females to food sources, thereby increasing opportunities for mating and resource
exploitation.[8][10][11]

o Courtship and Mating:

o Male Courtship Inhibition: cVA strongly inhibits courtship behavior in males. It serves as a
signal of a male's presence or a female's mated status, preventing wasted courtship
efforts by other males.[8]
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o Female Receptivity: For females, cVA signals the courting male's maturity and enhances
her sexual motivation and receptivity to copulation.[8]

Male-Male Aggression: At high concentrations, resulting from increased male density, cVA
promotes aggression between males.[8]

Courtship Learning and Memory: cVA is a key aversive cue in courtship learning. When a
male senses cVA in the context of a female pheromone during an unsuccessful courtship, he
develops a generalized suppression of courtship toward all females.[9]

Oviposition Site Selection: Females use the concentration of cVA, in combination with other
compounds like heptanal, to select suitable egg-laying sites. They show a preference for
sites with intermediate pheromone concentrations, avoiding those that signal either too low
or too high larval density.[12]

Signaling Pathway

In Drosophila, the perception of cVA is a multi-step process initiated in the trichoid sensilla of

the antenna. The signal is primarily detected by T1 type olfactory sensory neurons (OSNSs).[13]
[14]

Binding to LUSH: Volatile cVA molecules enter the sensillum lymph, where they are bound by
the odorant-binding protein LUSH (OBP76a).[10][14]

Conformational Change: The binding of cVA induces a specific conformational change in the
LUSH protein.[14]

Receptor Activation: The cVA-LUSH complex interacts with and activates a specific odorant
receptor complex on the OSN dendrite. This complex is primarily composed of the specific

receptor Or67d and the co-receptor Orco (Odorant receptor co-receptor, previously Or83b).
[2][3] The receptor Or65a has also been implicated in mediating the aversive effects of cVA.

[9]

Neuronal Firing: Activation of the receptor complex opens ion channels, leading to the
depolarization of the neuron and the firing of action potentials, which are then relayed to
higher brain centers like the DAL glomerulus in the antennal lobe.[3]
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Caption: cVA signaling pathway in Drosophila olfactory neurons.

Experimental Protocols
Protocol 1: Single Sensillum Recording (SSR) for cVA
Response

This protocol measures the electrophysiological response of individual olfactory sensilla to cVA
stimulation. It is adapted from methodologies described in studies of Drosophila olfaction.[13]

Materials:

e (Z2)-11-Octadecenyl Acetate (cVA)

 Paraffin oil (or hexane as a solvent)

e Adult Drosophila melanogaster (2-7 days old)[13]

e Tungsten electrodes (sharpened)

e Micromanipulators

o AC amplifier and data acquisition system (e.g., Digidata, Axon Instruments)
e Glass capillaries

o Charcoal-filtered, humidified air delivery system

» Dissecting microscope

Procedure:
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Fly Preparation: Immobilize a fly on a glass slide or in a pipette tip, with one antenna
exposed and stabilized using dental wax or double-sided tape.

Electrode Placement: Under the microscope, insert a sharpened tungsten recording
electrode through the cuticle at the base of a trichoid sensillum to make contact with the
sensillum lymph. Insert a reference electrode into the fly's eye or abdomen.

Stimulus Preparation: Prepare serial dilutions of cVA in paraffin oil or hexane. Apply 1 L of
the desired dilution onto a small piece of filter paper and insert it into a Pasteur pipette.[13] A
pipette with only the solvent serves as a negative control.

Stimulation: Deliver a continuous stream of charcoal-filtered air (e.g., 36 ml/min) over the
antenna to prevent contamination from environmental odors.[13] To deliver the stimulus,

inject a puff of air (e.g., 300 ms duration) through the Pasteur pipette containing the cVA-
laden filter paper, directing the airflow onto the antenna.

Data Acquisition: Record the neuronal activity (action potentials) for a period including
baseline before the stimulus (e.g., 10 seconds), during the stimulus, and after the stimulus
(e.g., 20 seconds).[13]

Data Analysis: Count the number of action potentials (spikes) in a defined time window (e.g.,
1 second) before and after the stimulus onset. The response is typically calculated as the
number of spikes post-stimulus minus the number of spikes pre-stimulus (spontaneous
activity).
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Caption: Experimental workflow for Single Sensillum Recording (SSR).

Protocol 2: Courtship Inhibition Behavioral Assay

This assay quantifies the inhibitory effect of cVA on male courtship behavior.
Materials:

+ Experimental male flies (sexually mature, socially naive).

+ Target flies (e.g., decapitated virgin females).

¢ (Z)-11-Octadecenyl Acetate (cVA).

¢ Solvent (e.g., hexane).

+ Mating chambers (small petri dishes or vials).

¢ Video recording setup or stopwatch.
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Procedure:

e Fly Preparation: Collect male flies upon eclosion and house them individually to ensure
social naivety. Age them for 4-5 days.[9] Prepare target flies (e.g., decapitated 4-day-old
virgin females) immediately before the assay.[9]

e Pheromone Application: Prepare a solution of cVA in hexane. Apply a small amount (e.g., 0.5
uL) of the cVA solution (e.g., containing 100 ng of cVA) or a solvent-only control to the
abdomen of the decapitated target female. Allow the solvent to evaporate completely.

o Behavioral Observation: Introduce a single experimental male into a mating chamber. Allow
a brief acclimation period. Then, introduce the target female (either cVA-perfumed or
control).

o Data Collection: For a set period (e.g., 10 minutes), record the latency to initiate courtship
and the total time the male spends performing courtship behaviors (e.g., tapping, wing
vibration, licking). A common metric is the Courtship Index (CI), calculated as the percentage
of the observation period spent in courtship.

o Data Analysis: Compare the Courtship Index for males exposed to cVA-treated targets
versus control targets using appropriate statistical tests (e.g., t-test or ANOVA). A significant
reduction in the CI for the cVA group indicates courtship inhibition.

Quantitative Data
Table 1: cVA Concentration on Drosophila

The amount of cVA varies significantly between males, virgin females, and mated females,
which is critical for its function in signaling.
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Average Amount of cVA

Fly Status Reference
per Fly

Mature Male 200 ng - 2.9 ug [8]

Virgin Female Undetectable [9]

Mated Female (24h post-

) 9.3ng+3.5ng 9]

mating)

Mated Female (24h post-
9 ng - 200 ng [8]

mating)

Table 2: Dose-Response of T1 Sensilla to cVA

The response of T1 sensory neurons is dependent on the dose of cVA stimulation. The data
below is illustrative of typical findings, showing the neuronal firing rate upon stimulation.

. . Firing Rate Firing Rate
Stimulation . )
cVA Dose . (Spikesls) - (Spikesls) - Reference
Duration .
Control Flies Est-6° Mutants
~0.9 (post- ~4.4 (post-
5 ug 05s ) p ) P [15]
stimulus) stimulus)
~2.9 (post- ~13.5 (post-
50 ug 05s ] P ] P [15]
stimulus) stimulus)

Note: Data from Est-6° mutants, which have a delayed pheromone clearance, illustrates the
dose-dependent nature of the response and how genetic manipulations can alter sensitivity.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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